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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the multi-user setup and
operation of the PerkinElmer 2470 WIZARD? Automatic Gamma Counter. The 2470 WIZARD?
is a versatile instrument for gamma radiation analysis, offering flexibility, robustness, and
accuracy for a wide range of applications in research and drug development.[1][2] Its multi-user
capabilities and multitasking operation environment facilitate efficient sample processing in a
collaborative laboratory setting.[1][3][4]

Multi-User Setup and Laboratory Workflow

A key feature of the 2470 WIZARD? is its capacity to be used in a multi-user environment,
which is essential in a modern research laboratory.[1][4] The instrument's software, such as
WorkOut Plus™ or the optional MyAssays® Desktop Pro, provides the necessary tools for
managing multiple users, protocols, and data, including features that support 21 CFR Part 11
compliance for electronic records and signatures.

User Account Management

To ensure data integrity and security in a multi-user setting, it is crucial to establish a structured
user account management system. The software allows for the creation of distinct user roles
with varying levels of access and permissions.
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Protocol for User Account Setup:

o Administrator Account: The initial setup should be performed by a designated laboratory
manager or system administrator who will hold the administrator-level account. This account
has full control over all software functions, including user management, protocol creation,
and data archiving.

o Creating User Groups: It is recommended to create user groups based on research projects
or user roles (e.g., "Research Scientists," "Technicians," "Quality Control"). This simplifies
the process of assigning permissions.

e Creating Individual User Accounts:

[¢]

Navigate to the user management section of the software.

o

Create a new user account by providing a unique username and a temporary password.

o

Assign the user to a pre-defined user group.

[¢]

Define the user's permissions, such as the ability to create or modify protocols, run
assays, export data, and access specific data sets.

o User Authentication: Users will be required to log in with their unique credentials to access
the system, ensuring that all actions are tracked and auditable.

Multi-User Workflow

The following diagram illustrates a typical workflow for multiple users in a laboratory utilizing the
2470 WIZARD?Z.
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Instrument Specifications and Performance

The 2470 WIZARD? is available in various configurations to meet the throughput needs of
different laboratories, with models offering one, two, five, or ten detectors and sample

capacities of 550 or 1000 samples.[1][2]
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Feature Specification

Thallium-activated sodium iodide [Nal(TI)]
Detector System

crystals
Crystal Dimensions 50 mm height x 32 mm diameter
Counting Geometry 41t counting for optimal efficiency

- . Minimum 12 mm lead shielding around
Radiation Shielding detect
etectors

) 550 samples (55 racks) or 1000 samples (100
Sample Capacity

racks)
Multichannel Analyzer 2048 channels, linear
Energy Range 15-1000 keV
Maximum Count Rate ~6 million DPM for 12|
Radionuclide Library 45 pre-programmed nuclides

Application Protocols

The 2470 WIZARD? is ideally suited for a variety of gamma counting applications, including
Radioimmunoassay (RIA), Immunoradiometric Assay (IRMA), and cytotoxicity assays such as
the Chromium-51 release assay.[5][6]

Radioimmunoassay (RIA)

RIA is a highly sensitive in vitro assay technique used to measure the concentration of antigens
by use of antibodies.

Experimental Protocol for a Competitive RIA:
o Reagent Preparation:
o Prepare standards of known antigen concentrations.

o Prepare a fixed concentration of radiolabeled antigen (e.g., 1#°I-labeled).
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o Prepare a limited concentration of a specific antibody.

e Assay Procedure:

[e]

Pipette standards, controls, and unknown samples into appropriately labeled tubes.

o Add the fixed amount of radiolabeled antigen to all tubes.

o Add the limited amount of antibody to all tubes.

o Incubate the mixture to allow for competitive binding between the labeled and unlabeled
antigen for the antibody binding sites.

o Add a precipitating reagent (e.g., a second antibody) to separate the antibody-bound
antigen from the free antigen.

o Centrifuge the tubes to pellet the precipitate.

[e]

Decant or aspirate the supernatant.

e Gamma Counting:

o Place the tubes containing the precipitate into the 2470 WIZARD? racks.

o Select the appropriate protocol for 12°| counting.

o Initiate the counting sequence.

e Data Analysis:

o The amount of radioactivity in the pellet is inversely proportional to the concentration of the
unlabeled antigen in the sample.

o Generate a standard curve by plotting the counts per minute (CPM) against the known
concentrations of the standards.

o Determine the concentration of the unknown samples by interpolating their CPM values on
the standard curve.
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Signaling pathway of a competitive RIA.

Immunoradiometric Assay (IRMA)

IRMA is a non-competitive immunoassay in which the analyte to be measured is "sandwiched
between two antibodies.

Experimental Protocol for a "Sandwich" IRMA:
o Reagent Preparation:
o Coat tubes or beads with a capture antibody.
o Prepare a radiolabeled detection antibody (e.g., 12°I-labeled).
o Prepare standards of known antigen concentrations.
o Assay Procedure:
o Pipette standards, controls, and unknown samples into the antibody-coated tubes.
o Incubate to allow the antigen to bind to the capture antibody.

o Wash the tubes to remove any unbound material.
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o Add the radiolabeled detection antibody.
o Incubate to allow the labeled antibody to bind to the captured antigen.

o Wash the tubes to remove any unbound labeled antibody.

e Gamma Counting:
o Place the tubes in the 2470 WIZARD? racks.
o Select the appropriate protocol for 12°| counting.
o Initiate the counting sequence.

e Data Analysis:

o The amount of radioactivity is directly proportional to the concentration of the antigen in
the sample.

o Generate a standard curve by plotting CPM against the known concentrations of the
standards.

o Determine the concentration of the unknown samples from the standard curve.

Chromium-51 Release Assay for Cytotoxicity

This assay is a common method to quantify the cytotoxic activity of immune cells, such as
cytotoxic T lymphocytes (CTLs) or Natural Killer (NK) cells.

Experimental Protocol for a >1Cr Release Assay:
o Target Cell Labeling:

o Incubate target cells with Sodium Chromate (°1Cr). The 51Cr will be taken up by the cells
and bind to intracellular proteins.

o Wash the labeled target cells multiple times to remove excess, unincorporated >!Cr.

e Co-culture:

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

[e]

Plate the labeled target cells in a 96-well plate.

o

Add effector cells (e.g., CTLs) at various effector-to-target (E:T) ratios.

[¢]

Include control wells for:

» Spontaneous release: Target cells with media only (no effector cells).

» Maximum release: Target cells with a detergent (e.g., Triton X-100) to cause complete
lysis.

[e]

Incubate the plate for a defined period (e.g., 4 hours) to allow for cell-mediated lysis.

e Supernatant Collection:
o Centrifuge the plate to pellet the cells.
o Carefully collect a portion of the supernatant from each well.
e Gamma Counting:
o Transfer the supernatant samples to tubes suitable for the 2470 WIZARD?,
o Select the protocol for >1Cr counting.
o Count the samples.
o Data Analysis:

o Calculate the percentage of specific lysis using the following formula: % Specific Lysis =
[(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous
Release)] x 100
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Experimental workflow for a 51Cr release assay.

Quality Control and Data Management

Maintaining the quality and integrity of data is paramount in a research and drug development
setting.

Quality Control Procedures:
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o Daily Performance Checks: Before running assays, perform a daily performance check using
a known radioactive source to ensure the instrument is functioning within specifications.

o Background Checks: Regularly measure the background radiation to ensure it remains low
and stable.

e Assay Controls: Always include appropriate positive and negative controls in each assay to
validate the results.

Data Management:

e Electronic Records: The instrument's software facilitates the creation of secure, time-
stamped electronic records of all assays.

» Audit Trails: When operating in a regulated environment, enable the audit trail feature to
track all actions performed on the system, including user logins, protocol modifications, and
data exports.

» Data Export: Data can be exported in various formats for further analysis in external software
or for archiving in a Laboratory Information Management System (LIMS). The datalogger
function can automatically save all assay results in a text file compatible with Microsoft®
Excel®.[1]

By implementing robust multi-user protocols and adhering to standardized experimental
procedures, researchers can fully leverage the capabilities of the 2470 WIZARD? gamma
counter for high-quality, reproducible results in a collaborative scientific environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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